Methoxyimino-acetic acid

• CAS: 88012-58-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Methoxyimino-acetic Acid

Introduction

The methoxyimino-acetic acid moiety is a critical structural component in a vast array of modern pharmaceuticals, most notably in the side chains of third and fourth-generation cephalosporin antibiotics like Cefuroxime and Cefpodoxime.[1][2] Its presence often confers enhanced stability against β-lactamase enzymes, broadening the antibacterial spectrum and improving therapeutic efficacy. Understanding the synthesis mechanism of this key fragment is therefore of paramount importance for researchers, scientists, and professionals involved in drug development and manufacturing.

This guide provides an in-depth exploration of the core chemical principles and practical methodologies for the synthesis of methoxyimino-acetic acids. We will dissect the primary synthetic routes, elucidate the underlying reaction mechanisms, and present field-proven protocols, moving beyond a simple recitation of steps to explain the causality behind critical experimental choices.

Core Synthetic Strategy: A Two-Stage Approach

The most prevalent and industrially viable approach to synthesizing methoxyimino-acetic acids involves a two-stage process. The strategy hinges on the formation of an oxime ether linkage through the condensation of two key precursors: an α-keto acid and methoxyamine (or its hydrochloride salt).

The overall transformation can be visualized as follows:

Caption: High-level overview of the two-stage synthesis pathway.

This guide will first detail the synthesis of the crucial α-keto acid intermediate, followed by an in-depth analysis of the subsequent oximation reaction to form the final product.

Part 1: Synthesis of the α-Keto Acid Precursor

The synthesis of the α-keto acid is a critical foundation for the entire process. A robust and high-yield method involves the oxidation of a corresponding α-methyl ketone, frequently using sodium nitrite in an acidic medium. This reaction proceeds via an in-situ formation of nitrous acid.

Mechanism of α-Keto Acid Formation

The reaction is initiated by the nitrosation of the ketone at the α-carbon. This process is catalyzed by acid, which facilitates the formation of the enol tautomer, the reactive species in this transformation.

• Enolization: The ketone undergoes acid-catalyzed tautomerization to form its enol isomer.

• Electrophilic Attack: The enol attacks the nitrosonium ion (NO⁺), which is formed from nitrous acid in the acidic environment.

• Tautomerization: The resulting α-nitroso ketone is unstable and tautomerizes to an α-oximino ketone.

• Hydrolysis: Under the acidic reaction conditions, the oxime is hydrolyzed to yield the desired α-keto acid and an ammonium species.

The mechanistic pathway is illustrated below:

Caption: Mechanism of α-keto acid formation from a methyl ketone.

Experimental Protocol: Synthesis of 2-Oxo-2-(furan-2-yl)acetic Acid

This protocol is adapted from methodologies described in patent literature for the synthesis of a key intermediate for Cefuroxime.[3][4]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Acetylfuran	110.11	10.0 g	0.091
Copper Sulfate (CuSO₄·5H₂O)	249.68	0.25 g	0.001
Concentrated HCl (37%)	36.46	28 mL	~0.34
Concentrated H₂SO₄ (98%)	98.08	1.0 mL	~0.018
Sodium Nitrite (NaNO₂)	69.00	See procedure	-
Water	18.02	65 mL	-

Procedure:

• To a 250 mL three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 2-acetylfuran (10.0 g), copper sulfate pentahydrate (0.25 g), water (65 mL), concentrated hydrochloric acid (28 mL), and concentrated sulfuric acid (1.0 mL).[4]

• Stir the mixture and heat to 60-65°C. The copper sulfate acts as a catalyst to improve the reaction rate and yield.[3]

• Slowly add a 39 wt.% aqueous solution of sodium nitrite (approx. 39 mL) dropwise over a period of 2 hours, maintaining the temperature at 65°C. Careful control of the addition rate is crucial to manage the exothermic reaction and prevent side reactions.[4]

• After the initial addition, continue to add further portions of sodium nitrite solution as specified in the source literature to drive the reaction to completion, adjusting the pH as needed.[4]

• Upon completion (monitored by HPLC, showing full conversion of 2-acetylfuran), cool the reaction mixture to room temperature. The resulting solution contains the target 2-oxo-2-(furan-2-yl)acetic acid and can often be used directly in the next step after pH adjustment and extraction.[3]

Self-Validation: The progress of this reaction is critically monitored by High-Performance Liquid Chromatography (HPLC) to ensure the complete consumption of the starting material, 2-acetylfuran. This quantitative tracking prevents the carry-over of impurities into the next stage and validates the endpoint of the reaction. A typical conversion rate for this process is reported to be near 100%.[3][4]

Part 2: Formation of the Methoxyimino Moiety (Oximation)

This stage is the core of the synthesis, where the α-keto acid is condensed with methoxyamine hydrochloride to form the desired methoxyimino-acetic acid. This reaction is a classic nucleophilic addition to a carbonyl group, followed by dehydration.

Mechanism of Oximation

The reaction mechanism is highly dependent on the pH of the medium. The nucleophile is the free methoxyamine (CH₃ONH₂), not its protonated salt. However, the reaction is also acid-catalyzed, as protonation of the carbonyl oxygen makes the carbonyl carbon more electrophilic. Therefore, a delicate pH balance, typically weakly acidic (pH 3-4), is required for an optimal reaction rate.[3]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of methoxyamine attacks the electrophilic carbonyl carbon of the α-keto acid.

• Proton Transfer: A proton is transferred from the nitrogen to the oxygen, forming a neutral carbinolamine intermediate.

• Protonation of Hydroxyl: In the acidic medium, the hydroxyl group of the carbinolamine is protonated, converting it into a good leaving group (water).

• Dehydration: The lone pair on the nitrogen helps to expel the water molecule, forming a double bond and yielding the protonated oxime ether.

• Deprotonation: A final deprotonation step gives the neutral methoxyimino-acetic acid product.

Caption: Mechanism of methoxyimino ether formation.

Controlling Stereoselectivity

The C=N double bond of the methoxyimino group can exist as two geometric isomers, (E) and (Z) (or anti and syn). For many pharmaceutical applications, the syn (or Z) isomer is the biologically active one. During the synthesis, a mixture of isomers is often formed. Some patented methods employ ultraviolet irradiation (e.g., at 365 nm) on the product mixture to isomerize the undesired (E)-isomer to the desired (Z)-isomer, thereby increasing the overall yield of the active compound.[3]

Experimental Protocol: Synthesis of 2-Methoxyimino-2-(furan-2-yl)acetic acid

This protocol is a continuation from Part 1 and is based on published methods.[3][5]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity
2-Oxo-2-(furan-2-yl)acetic acid solution	-	From Part 1
Methoxyamine hydrochloride (CH₃ONH₂·HCl)	83.52	~2.5-3.0 mol eq.
Dichloromethane (DCM)	84.93	For extraction
Sodium Hydroxide / Sodium Acetate	-	For pH adjustment

Procedure:

• Take the aqueous reaction solution containing 2-oxo-2-(furan-2-yl)acetic acid from the previous step.

• Adjust the pH of the solution to 3-4 using a suitable base (e.g., sodium hydroxide solution or sodium acetate). This pH is a critical compromise: it ensures a sufficient concentration of free methoxyamine for nucleophilic attack while still allowing for acid catalysis of the dehydration step.[3][5]

• Extract the aqueous phase with dichloromethane to remove organic-soluble impurities. The keto acid salt remains predominantly in the aqueous phase.[3]

• To the aqueous phase, add methoxyamine hydrochloride (in molar excess) and stir the mixture at a controlled temperature, typically between 10-50°C, for 2-5 hours.[3]

• Monitor the reaction by HPLC until the keto acid is consumed. The HPLC trace will show the formation of both (Z) and (E) isomers of the product.

• Once the reaction is complete, the product is extracted from the aqueous phase using an organic solvent like dichloromethane. The combined organic phases are washed with brine, dried, and the solvent is evaporated to yield the crude product.[3]

• (Optional) If a higher ratio of the (Z)-isomer is required, the crude product can be dissolved in a solvent like ethanol and irradiated with UV light.[3]

Part 3: Alternative Industrial Methodologies

For large-scale production, alternative strategies are often employed to improve efficiency, safety, and cost-effectiveness. One such approach involves the synthesis of 2-(2-aminothiazol-4-yl)-2-(syn)-methoxyimino acetic esters, which are precursors for antibiotics like Cefepime.

This process often utilizes phase transfer catalysis .[6] In this method, a quaternary ammonium salt (e.g., tetrabutylammonium hydrogen sulfate) is used to transport a reactant (like the deprotonated hydroxyimino intermediate) from the aqueous phase into the organic phase, where it reacts with the methylating agent (e.g., dimethyl sulfate). This technique accelerates the reaction rate and avoids the need for harsh, anhydrous conditions.[6]

The typical sequence involves:

• Oximation of a 4-chloroacetoacetic ester with sodium nitrite to form a 4-chloro-2-hydroxyiminoacetoacetic ester.[6]

• Cyclization with thiourea to build the aminothiazole ring, yielding a 2-(2-aminothiazol-4-yl)-2-(syn)-hydroxyimino acetic ester.[6]

• Methylation of the hydroxyimino group using dimethyl sulfate in a biphasic system with a phase transfer catalyst to give the final methoxyimino product.[6]

This multi-step synthesis highlights the modularity of the methoxyimino-acetic acid preparation, allowing for the construction of complex molecular architectures required for advanced pharmaceuticals.

Conclusion

The synthesis of methoxyimino-acetic acid and its derivatives is a well-established yet nuanced field of organic chemistry, critical to the pharmaceutical industry. The core strategy relies on the robust and predictable condensation of an α-keto acid with methoxyamine. Success in this endeavor is governed by a thorough understanding of the underlying mechanisms, particularly the delicate interplay of pH in the oximation step, and the careful control of reaction conditions to maximize yield and stereoselectivity. As demonstrated by industrial applications, innovations such as phase transfer catalysis continue to refine these processes, making the production of these life-saving drug intermediates more efficient and scalable.

References

• Source: Google Patents (US4968840A)
• Title: Method for preparing syn-2-methoxyimino-2-(furyl-2-yl)

• Title: Preparation of Z-2-(2-aminothiazol-4-yl)-2-methoxyimino acetyl chloride hydrochloride Source: ResearchGate URL: [Link]

• Title: 2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-(methoxyimino)acetic Acid: A Crucial Pharmaceutical Intermediate Source: Papharma URL: [Link]

• Title: Production of 2-(2-aminothiazole-4-yl)-2-(syn)
• Source: Google Patents (CN106187960A)

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• 1. Page loading... [wap.guidechem.com]
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• 3. CN105330627A - Method for preparing syn-2-methoxyimino-2-(furyl-2-yl) acetic acid ammonium salt at high selectivity - Google Patents [patents.google.com]
• 4. guidechem.com [guidechem.com]
• 5. CN106187960A - A kind of preparation method of 2 methoxyimino 2 furyl acetic acid ammonium salts - Google Patents [patents.google.com]
• 6. CA1163272A - Production of 2-(2-aminothiazole-4-yl)-2-(syn)- methoxyimino acetic esters - Google Patents [patents.google.com]

Technical Guide: Stability and Degradation Pathways of Methoxyimino-Acetic Acid Derivatives

This technical guide provides a comprehensive analysis of the stability and degradation pathways of (Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetic acid (and related methoxyimino-acetic acid derivatives), a critical intermediate in the synthesis of third- and fourth-generation cephalosporins (e.g., Cefotaxime, Ceftriaxone, Cefepime).

Executive Summary

Methoxyimino-acetic acid (MIAA) derivatives, specifically the (Z)-isomer , represent the pharmacophore responsible for the broad-spectrum stability of modern cephalosporins against

-lactamases. The critical quality attribute (CQA) for this molecule is its stereochemical purity. The (Z)-configuration (syn) confers biological activity, while the (E)-isomer (anti) is a pharmacologically inactive impurity.

This guide details the thermodynamic and kinetic drivers of the Z

E isomerization , the primary degradation pathway, and outlines robust protocols for stability profiling and impurity control.

Chemical Identity and Physicochemical Properties[1][2]

The core stability challenges of MIAA stem from the imine (

) double bond and the oxime ether linkage.

Property	Description
Chemical Name	(Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetic acid
CAS Number	65872-41-5 (Z-isomer)
Molecular Formula
Critical Moiety	Methoxyimino group ( ) : Rigid double bond preventing free rotation under ambient conditions.
Active Configuration	Syn (Z) : The methoxy group and the carboxyl group are on the same side of the bond.
Inactive Impurity	Anti (E) : The methoxy group and carboxyl group are on opposite sides.
Solubility	Soluble in basic aqueous solutions (as a salt); sparingly soluble in water/acid; soluble in polar organic solvents (DMSO, Methanol).

Degradation Mechanisms[3][4]

Primary Pathway: Acid-Catalyzed Z/E Isomerization

The most significant degradation risk is the conversion of the active Z-isomer to the thermodynamically stable (but biologically inactive) E-isomer.

• Mechanism: Under acidic conditions, the imine nitrogen is protonated. This reduces the double-bond character of the

  bond, lowering the activation energy for rotation.

• Thermodynamics: While the Z-isomer is often kinetically trapped during synthesis, the E-isomer is frequently the thermodynamic well due to reduced steric repulsion between the methoxy group and the bulky thiazole ring (depending on specific substitution patterns).

• Catalysis: Strong acids (HCl,

  ) and elevated temperatures dramatically accelerate this rate.

Secondary Pathway: Photo-Isomerization

The methoxyimino chromophore absorbs UV light, leading to excitation from the ground state (

) to an excited state ( ).

• Mechanism: Excitation breaks the

  -bond temporarily, allowing free rotation around the remaining -bond. Relaxation returns the molecule to the ground state, often resulting in a racemic mixture or an equilibrium favoring the E-isomer.

• Risk: High sensitivity to UV/VIS light during manufacturing and storage.

Tertiary Pathway: Hydrolysis and Decarboxylation

While the oxime ether linkage is robust, extreme stress can lead to:

• Decarboxylation: Loss of

  from the carboxylic acid moiety, typically requiring high heat ( ).

• Amide/Ester Hydrolysis: If the MIAA is activated (e.g., as an acid chloride or thioester), it is highly susceptible to hydrolysis back to the parent acid.

Visualization: Degradation Pathways

The following diagram illustrates the mechanistic flow from the active Z-isomer to its degradation products.

Figure 1: Mechanistic pathways for the degradation of (Z)-Methoxyimino-acetic acid, highlighting acid-catalyzed isomerization and photolysis.

Experimental Protocols for Stability Profiling

To validate the stability of MIAA intermediates, a "Forced Degradation" study is required. This goes beyond standard shelf-life testing to identify potential degradation products.

Stress Testing Protocol (Forced Degradation)

Stress Condition	Experimental Procedure	Target Endpoint
Acid Hydrolysis	Dissolve 10 mg MIAA in 10 mL 0.1 N HCl . Incubate at 60°C for 4–24 hours.	Detect Z E conversion; check for hydrolysis of thiazole ring.
Base Hydrolysis	Dissolve 10 mg MIAA in 10 mL 0.1 N NaOH . Incubate at 60°C for 4–24 hours.	Assess racemization risk; base-catalyzed decarboxylation.
Oxidation	Dissolve 10 mg MIAA in 10 mL 3% . Incubate at RT for 24 hours.	Assess oxidation of thiazole sulfur or amine group.
Photostability	Expose solid/solution to 1.2 million lux hours (ICH Q1B standard) in a photostability chamber.	Quantify Photo-isomerization (Z E).
Thermal	Heat solid substance at 80°C for 7 days.	Assess thermal decarboxylation or solid-state isomerization.

Analytical Method: HPLC for Isomer Separation

A specific HPLC method is required to resolve the Z and E isomers, as they have identical molecular weights (isobars).

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse XDB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Phosphate Buffer (pH 2.5–3.0). Note: Low pH suppresses ionization of the carboxylic acid, improving retention.

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient: 0-10% B (0-5 min), 10-40% B (5-20 min).

• Detection: UV at 254 nm (Thiazole absorption) or 290 nm .

• Expected Result: The (Z)-isomer typically elutes after the (E)-isomer in reverse-phase systems due to intramolecular hydrogen bonding (between the amine and acid/ester oxygen) making it slightly less polar, though this can reverse depending on pH. Verification with standards is mandatory.

Risk Mitigation in Drug Development

Synthesis Control

• Acylation Temperature: When attaching the MIAA side chain to the cephalosporin core, maintain temperatures below -20°C . Higher temperatures promote isomerization during the activation step (e.g., acid chloride formation).

• Solvent Selection: Avoid protic solvents in activation steps. Use DCM or THF.

Storage and Handling

• Light Protection: Amber glassware is non-negotiable. MIAA is highly photosensitive.

• Temperature: Store at 2–8°C .

• pH Management: In aqueous processing, avoid prolonged exposure to pH < 2 or pH > 9. The Z-isomer is most stable in the pH 4–6 range.

Visualization: Stability Testing Workflow

This flowchart guides the researcher through the stability validation process.

Figure 2: Standardized workflow for assessing the stability of MIAA derivatives.

References

• MDPI. (2022).[1] The (E, Z) Isomerization of C-methoxycarbonyl-N-aryl Chlorohydrazones. Retrieved from [Link]

• National Institutes of Health (NIH). (2019). Cephalosporins: A Focus on Side Chains and β-Lactam Cross-Reactivity. Retrieved from [Link]

• Onyx Scientific. (2023). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

Sources

• 1. air.unimi.it [air.unimi.it]

Biological activity of Methoxyimino-acetic acid derivatives

An In-depth Technical Guide to the Biological Activity of Methoxyimino-acetic Acid Derivatives

Abstract

The methoxyimino-acetic acid moiety is a critical pharmacophore and toxophore present in a diverse range of biologically active compounds. This guide provides a comprehensive technical overview of the derivatives of methoxyimino-acetic acid, detailing their mechanisms of action, structure-activity relationships (SAR), and applications across pharmaceutical and agricultural sectors. We will delve into their roles as potent antibacterial, antifungal, and anti-inflammatory agents, supported by field-proven insights and detailed experimental protocols. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the unique properties of this versatile chemical scaffold.

Introduction: The Methoxyimino-acetic Acid Scaffold

At the heart of numerous therapeutic and agricultural innovations lies the methoxyimino-acetic acid scaffold. This structural motif, characterized by a methoxyimino group (=N-OCH₃) attached to an acetic acid moiety (-CH₂COOH) or its ester/amide equivalent, confers unique physicochemical properties that are pivotal to its biological functions. Its significance stems from its ability to modulate molecular interactions with specific biological targets, leading to a broad spectrum of activities. This guide will explore the three primary domains where these derivatives have made a substantial impact: antibacterial chemotherapy, agricultural crop protection, and anti-inflammatory drug design.

Antimicrobial Activity: A Cornerstone of Cephalosporin Antibiotics

One of the most successful applications of the methoxyimino-acetic acid group is in the development of third-generation cephalosporin antibiotics. These drugs are critical in treating a wide range of bacterial infections, especially those caused by Gram-negative bacteria.

Mechanism of Action: Overcoming β-Lactamase Resistance

Cephalosporins, like all β-lactam antibiotics, function by inhibiting penicillin-binding proteins (PBPs), which are essential enzymes for bacterial cell wall synthesis. However, the emergence of β-lactamase enzymes, which hydrolyze the β-lactam ring and inactivate the antibiotic, has posed a significant challenge.

The introduction of a methoxyimino group at the α-position of the C7 acylamino side chain of the cephalosporin nucleus was a groundbreaking advancement. This group provides steric hindrance, creating a protective shield around the β-lactam ring.[1] This structural arrangement prevents β-lactamase enzymes from accessing and hydrolyzing the ring, thereby preserving the antibiotic's integrity and function.[1] The (Z)-configuration of the methoxyimino moiety is particularly effective at conferring this resistance while maintaining a high affinity for the target PBPs.[1]

Caption: Mechanism of β-lactamase resistance conferred by the methoxyimino group.

Structure-Activity Relationships (SAR)

The antibacterial potency of these cephalosporin derivatives is highly dependent on their specific structure. Systematic modifications have elucidated key SAR principles.

Structural Feature	Role in Antibacterial Activity	Key Insights
(Z)-Methoxyimino Group	Confers β-lactamase stability	The syn or (Z)-isomer provides optimal steric hindrance. The corresponding (E)-isomer is significantly less active.[1]
2-Aminothiazole Ring	Enhances antibacterial spectrum	This heterocyclic system at the C7 side chain improves penetration into Gram-negative bacteria and increases affinity for PBPs.[2][3]
C3 Side Chain	Modulates pharmacokinetics & spectrum	Variations at this position, such as the N-methylpyrrolidinio-methyl group in BMY-28142, can broaden activity to include organisms like Pseudomonas aeruginosa.[2]

A prime example is Ceftriaxone , a widely used third-generation cephalosporin that features the (Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido side chain.[4] This structure provides a broad spectrum of activity and a long elimination half-life, allowing for once-daily dosing.[4][5]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a fundamental technique to quantify the in vitro antibacterial activity of a compound.

• Preparation: A two-fold serial dilution of the test compound is prepared in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Each well is inoculated with a standardized suspension of the target bacterium (e.g., E. coli, S. aureus) to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Positive (bacteria, no compound) and negative (broth only) controls are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Analysis: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Antifungal Activity: The Rise of Strobilurin Fungicides

Methoxyimino-acetic acid derivatives are also at the forefront of agricultural science, forming the chemical backbone of the strobilurin class of fungicides.

Mechanism of Action: Inhibition of Mitochondrial Respiration

Strobilurin fungicides are potent inhibitors of fungal respiration.[6][7] They act as Quinone outside Inhibitors (QoI), targeting the cytochrome bc1 complex (Complex III) of the mitochondrial electron transport chain.[7][8]

Specifically, the strobilurin molecule binds to the Qo site of cytochrome b.[6][8] This binding event blocks the transfer of electrons from ubiquinol to cytochrome c1, effectively halting the electron transport chain.[8] The disruption of this critical process prevents the synthesis of ATP, the primary energy currency of the cell, leading to the cessation of fungal spore germination and mycelial growth.[8][9][10]

Caption: Inhibition of mitochondrial respiration by strobilurin fungicides.

Environmental Fate

While highly effective, the environmental persistence and degradation of these fungicides are important considerations. Cyano(methoxyimino)acetic acid, for example, is a major soil metabolite of the fungicide Cymoxanil.[11] Studying such degradation products is crucial for comprehensive environmental risk assessments and for developing sustainable agricultural practices.[11]

Experimental Protocol: In Vitro Fungal Growth Inhibition Assay

This assay assesses the direct effect of a compound on fungal growth.

• Medium Preparation: Prepare a suitable agar medium (e.g., Potato Dextrose Agar) and amend it with various concentrations of the test compound dissolved in a solvent like DMSO.

• Plating: Pour the amended agar into Petri dishes.

• Inoculation: Place a small plug of mycelium from a actively growing fungal culture (e.g., Aspergillus niger, Fusarium graminearum) in the center of each plate.

• Incubation: Incubate the plates at an optimal temperature (e.g., 25°C) for several days.

• Measurement: Measure the diameter of the fungal colony daily.

• Analysis: Calculate the percentage of growth inhibition relative to a solvent-only control. The EC₅₀ (half-maximal effective concentration) can then be determined.

Anti-inflammatory Activity: Targeting Cyclooxygenase (COX) Enzymes

Derivatives of acetic acid have long been a staple of anti-inflammatory drug discovery, with the methoxyimino moiety offering a promising avenue for developing novel therapeutics.

Mechanism of Action: COX Inhibition

Many non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting cyclooxygenase (COX) enzymes.[12] These enzymes, which exist as two main isoforms (COX-1 and COX-2), are responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain and inflammation.[12][13][14]

• COX-1 is constitutively expressed and plays a role in physiological functions like protecting the stomach lining.[13]

• COX-2 is inducible and its expression is upregulated at sites of inflammation.[13]

Methoxyimino-acetic acid derivatives can be designed to inhibit these enzymes, thereby reducing prostaglandin synthesis and alleviating inflammation.[14] A key goal in modern NSAID design is to achieve selective inhibition of COX-2 over COX-1, which can significantly reduce the risk of gastrointestinal side effects associated with traditional NSAIDs.[14]

Caption: Selective inhibition of COX-2 by NSAID derivatives.

SAR and Drug Design

The design of selective COX-2 inhibitors often involves creating molecules that can fit into the larger, more flexible active site of the COX-2 enzyme compared to COX-1. For acetic acid derivatives, SAR studies have shown that modifications to the aryl groups and the linker to the acidic moiety are critical for potency and selectivity.[15] For instance, the introduction of specific substituents on a phenoxy acetic acid core can significantly enhance COX-2 inhibition.[14] While direct examples of methoxyimino-acetic acid NSAIDs in clinical use are not as prominent as in antibiotics, the principles of modifying the acetic acid scaffold are directly applicable, and this remains an active area of research.[16]

Experimental Protocol: In Vitro COX Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

• Enzyme Preparation: Use purified ovine COX-1 and human recombinant COX-2 enzymes.

• Reaction Mixture: Prepare a reaction buffer containing a heme cofactor, an electron donor (e.g., phenol), and the test compound at various concentrations.

• Initiation: Add the enzyme to the mixture and pre-incubate. Initiate the reaction by adding arachidonic acid as the substrate.

• Incubation: Incubate for a specific time at 37°C.

• Quantification: Stop the reaction and measure the amount of prostaglandin E₂ (PGE₂) produced using an Enzyme-Linked Immunosorbent Assay (ELIA).

• Analysis: Calculate the IC₅₀ (half-maximal inhibitory concentration) for each isoform. The COX-2 selectivity index is then calculated as the ratio of IC₅₀(COX-1) / IC₅₀(COX-2).

Synthesis and Future Perspectives

The synthesis of methoxyimino-acetic acid derivatives is well-established. A common route involves the reaction of a 2-acetyl-substituted precursor (like 2-acetylfuran) with sodium nitrite, followed by a reaction with a methoxamine salt to form the methoxyimino group, and finally treatment with ammonia or another base to yield the final product.[1][17]

Sources

• 1. Buy (Z)-2-Methoxyimino-2-(furyl-2-yl) acetic acid ammonium salt [smolecule.com]
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• 3. Synthesis and structure-activity relationships of 7 beta-[2-(2-aminothiazol-4-yl)acetamido]cephalosporin derivatives. IV. Synthesis of 2-(2-aminothiazol-4-yl)-2-methoxyiminoacetic acid derivatives and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ceftriaxone - Wikipedia [en.wikipedia.org]
• 5. Ceftriaxone. A review of its antibacterial activity, pharmacological properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. What is the mechanism of Mefenamic Acid? [synapse.patsnap.com]
• 14. Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny [mdpi.com]
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• 17. CN105330627A - Method for preparing syn-2-methoxyimino-2-(furyl-2-yl) acetic acid ammonium salt at high selectivity - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols for Methoxyimino-acetic Acid in Fungicide Development

Audience: Researchers, scientists, and drug development professionals in the agrochemical field.

Abstract: The (E)-β-methoxyimino-acetic acid moiety is a cornerstone pharmacophore in modern agriculture, forming the chemical backbone of the highly successful strobilurin class of fungicides. These compounds, inspired by a natural substance from the mushroom Strobilurus tenacellus, have become indispensable tools for managing a broad spectrum of plant pathogenic fungi.[1] Their commercial success is rooted in a highly specific and potent mechanism of action: the inhibition of mitochondrial respiration. This guide provides an in-depth exploration of the methoxyimino-acetic acid scaffold in fungicide development, from fundamental mechanism and chemical synthesis to bio-evaluation protocols and resistance management. The content is designed to equip researchers with both the theoretical understanding and the practical methodologies required to innovate within this critical class of antifungals.

Section 1: The Core Mechanism of Action: Disrupting the Fungal Powerhouse

The fungicidal activity of methoxyimino-acetic acid derivatives, specifically the strobilurins, is executed with surgical precision within the fungal cell. They are classified as Quinone outside Inhibitors (QoIs), targeting Complex III (the cytochrome bc1 complex) of the mitochondrial electron transport chain.[2][3]

1.1. Inhibition of the Cytochrome bc1 Complex

Mitochondrial respiration is the primary process by which fungal cells generate adenosine triphosphate (ATP), the universal energy currency. The electron transport chain is a series of protein complexes that transfer electrons in a stepwise manner, creating a proton gradient that drives ATP synthesis.

Strobilurin fungicides specifically bind to the Quinone outside (Qo) binding site on cytochrome b, a key subunit of the cytochrome bc1 complex.[2] This binding event physically obstructs the transfer of electrons from ubiquinol to cytochrome c1.[4] The consequences of this blockage are catastrophic for the fungus:

• Cessation of ATP Synthesis: The disruption of the electron flow halts the pumping of protons across the inner mitochondrial membrane, leading to a rapid depletion of ATP.[4]

• Inhibition of Cellular Processes: Lacking energy, the fungus cannot sustain vital processes, leading to the inhibition of spore germination and mycelial growth.[5]

This specific, single-site mode of action is both a strength and a weakness. It provides high potency but also creates a vulnerability to resistance development through target-site mutations.[1]

Caption: Mechanism of QoI fungicides at the cytochrome bc1 complex.

Section 2: Synthesis and Derivatization Strategies

The creation of novel and effective fungicides hinges on robust synthetic chemistry. The synthesis of the methoxyimino-acetic acid core and its subsequent elaboration are critical steps in the discovery pipeline. A common starting material is an appropriately substituted phenylacetate derivative.

2.1. Example Synthetic Pathway: Synthesis of a Kresoxim-methyl Analogue

This protocol outlines a generalized, multi-step synthesis for creating a strobilurin-type fungicide, illustrating the key chemical transformations involved.[6]

Protocol 2.1: Synthesis of a Methoxyimino-phenylacetate Core

• Bromination of the Starting Material:

  • Rationale: Introduction of a reactive "handle" on the molecule for subsequent reactions.

  • Procedure: Dissolve 2-methylphenylacetic acid in a suitable solvent like carbon tetrachloride (CCl₄). Add N-Bromosuccinimide (NBS) and a radical initiator such as benzoyl peroxide. Reflux the mixture under UV light irradiation until the starting material is consumed (monitored by TLC). Cool the reaction, filter off the succinimide, and concentrate the filtrate under reduced pressure to yield the crude 2-(bromomethyl)phenylacetic acid.

• Esterification:

  • Rationale: The ester group is a common feature of many strobilurin fungicides and influences the molecule's lipophilicity and uptake.

  • Procedure: Dissolve the crude product from step 1 in methanol. Add a catalytic amount of concentrated sulfuric acid. Reflux the mixture for 4-6 hours. Neutralize the reaction with a saturated sodium bicarbonate solution and extract the product with an organic solvent like ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and concentrate to give the methyl ester.

• Oxime Formation (Ketonization and Oximation):

  • Rationale: This step introduces the crucial methoxyimino group.

  • Procedure: To a solution of the methyl ester in a suitable solvent, add a base (e.g., sodium methoxide) and an alkyl nitrite (e.g., methyl nitrite). This forms the α-keto ester. Subsequently, treat this intermediate with methoxyamine hydrochloride in a buffered solution (e.g., pyridine) to form the (E)-methoxyimino ester. The geometry of the oxime is critical for activity.

• Final Assembly (e.g., Ether Linkage):

  • Rationale: Connection of the toxophore (methoxyimino-phenylacetate) to the rest of the fungicidal molecule (the "right-hand side").

  • Procedure: React the brominated methoxyimino ester with a substituted phenol in the presence of a base like potassium carbonate in a polar aprotic solvent (e.g., DMF or acetone). Heat the reaction to drive it to completion. After cooling, perform an aqueous workup, extract the final product, and purify by column chromatography or recrystallization.

Caption: Generalized synthetic workflow for a strobilurin analogue.

Section 3: Structure-Activity Relationship (SAR) Studies

Optimizing the biological activity of a lead compound requires a systematic investigation of how structural modifications affect its fungicidal potency. SAR studies are essential for enhancing efficacy, broadening the activity spectrum, and improving physicochemical properties.[7][8]

Key Areas for Modification:

• The Phenyl Ring (Left-Hand Side): Substituents on this ring can influence binding affinity to the Qo site and affect the molecule's overall electronic properties. Halogen atoms or small alkyl groups are common.

• The Methoxyimino-acetate Group (Toxophore): This group is generally considered essential for the mechanism of action and is often conserved. However, modifying the ester (e.g., from methyl to ethyl) can fine-tune properties like volatility and systemic movement.

• The Linker: The bridge connecting the toxophore to the right-hand side of the molecule (often an ether, as in kresoxim-methyl, or a direct bond) is critical for positioning the molecule correctly in the binding pocket.

• The Terminal Aromatic/Heterocyclic System (Right-Hand Side): This part of the molecule is highly variable and offers the greatest scope for modification to alter the spectrum of activity against different fungal pathogens and to improve plant mobility.

Compound	Key Structural Feature	Primary Target Pathogens	Relative Potency (General)
Azoxystrobin	Contains a pyrimidine ring system.	Broad-spectrum, including rusts, mildews, and leaf spots.	++++
Kresoxim-methyl	O-benzyl ether linker.	Powdery mildew, scab.	+++
Pyraclostrobin	Pyrazole ring with a chlorophenyl group.	Very broad-spectrum, notable for physiological "greening" effects.[4]	+++++
Trifloxystrobin	Features a trifluoromethylphenyl group.	Excellent activity against powdery mildews and leaf spots.	+++

Table 1: Comparison of prominent strobilurin fungicides and their structural features.

Section 4: In Vitro Evaluation Protocols

Before advancing to more complex and expensive glasshouse or field trials, candidate molecules must be rigorously tested in vitro to determine their intrinsic antifungal activity.

Protocol 4.1: Mycelial Growth Inhibition Assay on Solid Media

• Objective: To determine the concentration of the test compound required to inhibit fungal mycelial growth by 50% (EC₅₀).[5]

• Materials:

  • Potato Dextrose Agar (PDA) or other suitable fungal growth medium.

  • Stock solutions of test compounds in a suitable solvent (e.g., DMSO or acetone).

  • Actively growing cultures of target fungi (e.g., Alternaria solani, Botrytis cinerea).

  • Sterile petri dishes (90 mm).

  • Cork borer (5 mm diameter).

• Procedure:

  • Prepare a stock solution of the test compound (e.g., 10,000 µg/mL) in DMSO.

  • Autoclave the PDA medium and allow it to cool to 45-50°C in a water bath.

  • Create a dilution series. For each desired final concentration (e.g., 0.01, 0.1, 1, 10, 100 µg/mL), pipette the appropriate volume of the stock solution into a sterile petri dish. For the control, add only the solvent.[5]

  • Pour 20 mL of the molten PDA into each petri dish and swirl gently to ensure uniform mixing of the compound. Allow the plates to solidify.

  • Using the cork borer, take a 5 mm plug of mycelium from the edge of an actively growing fungal culture plate.

  • Place the mycelial plug, mycelium-side down, in the center of each amended and control plate.

  • Seal the plates with paraffin film and incubate at a suitable temperature (e.g., 25°C) in the dark.

  • When the fungal growth in the control plate has reached approximately 70-80% of the plate's diameter, measure the colony diameter in two perpendicular directions for all treatments.

  • Calculate the percentage of inhibition for each concentration relative to the solvent control.

  • Determine the EC₅₀ value by performing a probit analysis or logarithmic regression of the inhibition data.[9]

Protocol 4.2: High-Throughput Mitochondrial Respiration Assay

• Objective: To directly measure the effect of test compounds on mitochondrial function by monitoring the oxygen consumption rate (OCR).

• Rationale: This assay provides direct mechanistic validation that the compound's activity is due to respiratory inhibition, as expected for a QoI fungicide. Instruments like the Seahorse XF Analyzer are ideal for this.[10][11]

• Procedure (Generalized):

  • Culture Preparation: Grow fungal cells (e.g., yeast as a model system, or fungal protoplasts) to a suitable density in liquid culture.

  • Plate Seeding: Seed the cells into the wells of a Seahorse XF microplate at a pre-determined density and allow them to adhere.

  • Compound Treatment: Prepare test compounds in the appropriate assay medium. Load the compounds into the injector ports of the sensor cartridge.

  • Assay Execution: Place the microplate into the Seahorse XF Analyzer. The instrument will measure baseline OCR, then inject the test compounds and continue to monitor OCR to measure the degree of inhibition.

  • Data Analysis: The instrument's software calculates OCR metrics. A potent QoI will cause a rapid and significant drop in the basal respiration rate.

Section 5: In Vivo and Glasshouse Evaluation

Demonstrating efficacy in a controlled whole-plant environment is the critical next step. These assays assess not only the compound's intrinsic activity but also its ability to be absorbed by, and move within, the plant.

Protocol 5.1: Protective (Prophylactic) Activity Assay

• Objective: To evaluate the compound's ability to prevent infection when applied before the pathogen.

• Procedure:

  • Grow host plants (e.g., tomato seedlings for early blight, wheat for powdery mildew) to a susceptible stage (e.g., 2-3 true leaves).

  • Prepare spray solutions of the test compound at various concentrations in a water/solvent/surfactant mixture.

  • Spray the plants with the test solutions until runoff, ensuring complete coverage. Include positive (commercial standard fungicide) and negative (solvent/surfactant only) controls.

  • Allow the plants to dry completely (typically 24 hours).

  • Inoculate the treated plants with a suspension of fungal spores (e.g., Alternaria solani spores for early blight) at a known concentration.

  • Place the inoculated plants in a high-humidity chamber for 24-48 hours to promote infection, then move them to a greenhouse with controlled conditions.

  • After a set incubation period (e.g., 7-14 days), assess the disease severity on each leaf, typically as a percentage of leaf area covered by lesions.

  • Calculate the percent disease control for each treatment relative to the negative control.

Protocol 5.2: Curative (Therapeutic) Activity Assay

• Objective: To evaluate the compound's ability to halt disease progression after infection has already occurred.

• Procedure:

  • Follow step 1 from Protocol 5.1.

  • Inoculate the healthy plants with the fungal spore suspension first.

  • Place the plants in a high-humidity chamber for a defined infection period (e.g., 24 hours).

  • Remove the plants and allow them to dry. Then, apply the test compound sprays as described in step 3 of Protocol 5.1.

  • Return the plants to the greenhouse and assess disease severity after the incubation period as described in steps 6-8 of Protocol 5.1.

Section 6: Formulation and Resistance Management

6.1. Formulation Development

The pure active ingredient (AI) is rarely applied directly. It must be formulated with inert ingredients to create a product that is safe, stable, and effective.[12] The choice of formulation can significantly impact performance.[13]

• Emulsifiable Concentrates (EC): The AI is dissolved in a water-immiscible solvent with emulsifiers. Mixes easily with water.

• Suspension Concentrates (SC): The solid AI is milled to a fine particle size and suspended in water with dispersing and wetting agents.

• Microcapsules (MC): The AI is encapsulated within a polymer shell, allowing for controlled or delayed release, which can improve safety and residual activity.[12]

6.2. Fungicide Resistance Management

The high risk of resistance to QoI fungicides necessitates a proactive management strategy.[1] A single point mutation in the cytochrome b gene (most commonly G143A) can confer a high level of resistance.[4]

Key Strategies:

• Mixtures: Formulate or tank-mix the strobilurin with a fungicide that has a different mode of action (e.g., a DMI or SDHI fungicide).

• Alternation: Rotate applications of strobilurin fungicides with fungicides from different FRAC (Fungicide Resistance Action Committee) groups.

• Limit Applications: Do not exceed the maximum number of recommended applications per season.

• Use Protective Applications: Relying on the curative activity of strobilurins can increase selection pressure for resistant strains.[1]

References

• Feng, Y., Huang, Y., Zhan, H., Bhatt, P., & Chen, S. (2020). An Overview of Strobilurin Fungicide Degradation: Current Status and Future Perspective. Frontiers in Microbiology, 11, 389. [Link]

• Balba, H. (2007). Strobilurins: New group of fungicides. Journal of Plant Science and Phytopathology, 1(1), 064. (Note: While the ResearchGate entry points to this, the original source may be difficult to locate; the information is widely corroborated). [Link]

• Google Patents. (2000). WO2000038516A1 - Fungicidal composition.
• Google Patents. Methoxyiminoacetic acid derivative and agricultural/horticultural fungicide containing the same as active ingredient.

• ResearchGate. (2020). Strobilurin Fungicides used in both in vitro and in planta assays. [Link]

• Peters, R. D., et al. (2008). Effect of strobilurin fungicides on control of early blight (Alternaria solani) and yield of potatoes grown under two N fertility regimes. Phytoprotection, 89(2), 59-66. [Link]

• bioRxiv. (2024). The widely used cymoxanil fungicide impairs respiration in Saccharomyces cerevisiae via cytochrome c oxidase inhibition. [Link]

• ResearchGate. (2021). Results of long-term field studies into the effect of strobilurin containing fungicides on the production of mycotoxins in several winter wheat varieties. [Link]

• Schilder, A. (2010). Use strobilurin fungicides wisely to avoid fungicide resistance development. MSU Extension. [Link]

• Google Patents. (2016). CN105330627A - Method for preparing syn-2-methoxyimino-2-(furyl-2-yl)

• Mofokeng, M. M., et al. (2023). In Vitro Evaluation of Azoxystrobin, Boscalid, Fentin-Hydroxide, Propiconazole, Pyraclostrobin Fungicides against Alternaria alternata Pathogen Isolated from Carya illinoinensis in South Africa. Horticulturae, 9(7), 778. [Link]

• Pinto, E., et al. (2008). Structure-antifungal activity relationship of cinnamic acid derivatives. ACS Medicinal Chemistry Letters, 16(1), 157-160. [Link]

• Rugiero, E., et al. (2019). Natural Compound-Derived Cytochrome bc1 Complex Inhibitors as Antifungal Agents. Molecules, 24(18), 3290. [Link]

• ResearchGate. (2021). Evaluation of In Vitro Mitochondrial Toxicity Assays and Physicochemical Properties for Prediction of Organ Toxicity Using 228 Pharmaceutical Drugs. [Link]

• Şehirli, S., & Saydam, C. (2016). The Effect of Acetic, Formic and Propionic Acids on Plant Pathogenic Fungi. Journal of Biological and Environmental Sciences, 10(30), 129-137. [Link]

• Penn State Extension. Understanding the Phosphonate Products. [Link]

• Subik, J., et al. (2003). Cross-resistance to strobilurin fungicides in mitochondrial and nuclear mutants of Saccharomyces cerevisiae. Folia Microbiologica, 48(5), 575-582. [Link]

• Li, Y., et al. (2020). Design, synthesis, crystal structure and fungicidal activity of (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][2][4]oxazepin-4(1H)-one analogues. RSC Advances, 10(14), 8295-8300. [Link]

• Cortesi, P., et al. (2021). Structural Investigation and Molecular Modeling Studies of Strobilurin-Based Fungicides Active Against the Rice Blast Pathogen Pyricularia oryzae. International Journal of Molecular Sciences, 22(7), 3737. [Link]

• CABI Digital Library. (2018). Formulation. [Link]

• Guest, D., & Grant, B. (1991). The Complex Mode of Action of Phosphonates. Biological Reviews, 66(2), 159-187. [Link]

• ResearchGate. (2018). Structure-activity relationship of carboxin-related carboxamides as fungicide. [Link]

• Martyn, C. A., et al. (2020). Neurotoxicity assessment of triazole fungicides on mitochondrial oxidative respiration and lipids in differentiated human SH-SY5Y neuroblastoma cells. NeuroToxicology, 80, 108-117. [Link]

• Chen, Y., & Wang, J. (2023). Fungicide Resistance: Progress in Understanding Mechanism, Monitoring, and Management. Phytopathology®, 113(5), 832-843. [Link]

• Liu, Y., et al. (2020). Fungicide Formulations Influence Their Control Efficacy by Mediating Physicochemical Properties of Spray Dilutions and Their Interaction with Target Leaves. Journal of Agricultural and Food Chemistry, 68(7), 1896-1904. [Link]

• Semantic Scholar. (1991). THE COMPLEX ACTION OF PHOSPHONATES AS ANTIFUNGAL AGENTS. [Link]

• Evotec. Comparing in vitro Mitochondrial Toxicity Assays. [Link]

• Wyrwas, B., et al. (2022). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. International Journal of Molecular Sciences, 23(19), 11853. [Link]

• ResearchGate. (2000). Strategies to avoid resistance development to strobilurin and related fungicides in New Zealand. [Link]

• Wildfeuer, S. M., et al. (2021). Antifungal Structure–Activity Relationship Studies of Broad-Spectrum Phenothiazines. ACS Omega, 6(17), 11273-11283. [Link]

• University of California, Agriculture and Natural Resources. Fungicide Theory of Use and Mode of Action. [Link]

• Kiselev, E. G., et al. (2021). Degradable Poly(3-hydroxybutyrate)—The Basis of Slow-Release Fungicide Formulations for Suppressing Potato Pathogens. Polymers, 13(21), 3698. [Link]

• Islam, M. T., et al. (2021). Deciphering the Relationship Between Cycloheximides Structures and Their Different Biological Activities. Frontiers in Microbiology, 12, 649275. [Link]

• Al-Zoubi, W. (2023). Synthesis of Antifungal Heterocycle-Containing Mannich Bases: A Comprehensive Review. Molecules, 28(22), 7545. [Link]

Sources

• 1. Use strobilurin fungicides wisely to avoid fungicide resistance development - MSU Extension [canr.msu.edu]
• 2. Frontiers | An Overview of Strobilurin Fungicide Degradation:Current Status and Future Perspective [frontiersin.org]
• 3. air.unimi.it [air.unimi.it]
• 4. researchgate.net [researchgate.net]
• 5. In Vitro Evaluation of Azoxystrobin, Boscalid, Fentin-Hydroxide, Propiconazole, Pyraclostrobin Fungicides against Alternaria alternata Pathogen Isolated from Carya illinoinensis in South Africa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis, crystal structure and fungicidal activity of (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure-antifungal activity relationship of cinnamic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Neurotoxicity assessment of triazole fungicides on mitochondrial oxidative respiration and lipids in differentiated human SH-SY5Y neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparing in vitro Mitochondrial Toxicity Assays - Evotec [evotec.com]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. Fungicide Formulations Influence Their Control Efficacy by Mediating Physicochemical Properties of Spray Dilutions and Their Interaction with Target Leaves - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low yield in Methoxyimino-acetic acid synthesis

The following guide is designed as a Tier-3 Technical Support resource for researchers encountering yield issues in the synthesis of Methoxyimino-acetic acid (MIAA) and its derivatives (e.g., the (Z)-2-(2-aminothiazol-4-yl) analogue used in cephalosporins).

Ticket ID: MIAA-YIELD-OPT-001 Topic: Troubleshooting Low Yield & Isomer Control Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Core Diagnostic

Low yield in Methoxyimino-acetic acid synthesis is rarely a single-variable problem. It typically stems from a convergence of three failure modes:

• Reagent Degradation: Glyoxylic acid (a common starting material) is notoriously unstable, polymerizing or oxidizing into oxalic acid.

• pH Mismanagement: The condensation of alkoxyamines with carbonyls is pH-dependent; incorrect pH stalls the dehydration of the carbinolamine intermediate.

• Stereochemical Loss: The (Z)-isomer (syn) is the bioactive/desired target. Spontaneous isomerization to the thermodynamically stable (E)-isomer during workup mimics "low yield" if the E-isomer is discarded or fails downstream QC.

Diagnostic Workflow (Logic Tree)

Before altering your protocol, trace your failure mode using this logic flow.

Figure 1: Decision tree for isolating the root cause of yield loss in MIAA synthesis.

Critical Control Points & Protocols

Phase 1: Reagent Integrity (The Glyoxylic Acid Trap)

The Problem: Commercial Glyoxylic acid is usually a 50% aqueous solution. Upon storage, it oxidizes to oxalic acid or forms hemiacetal dimers/oligomers. Using degraded reagent leads to incorrect stoichiometry.

Validation Protocol:

• Visual Check: If the solution is reddish-brown, significant degradation has occurred [1].

• Titration: Do not rely on the label. Titrate with NaOH to determine total acid, then use Calcium Chloride precipitation to identify the Oxalic Acid content (Calcium Oxalate is insoluble; Calcium Glyoxylate is sparingly soluble but distinct).

• Correction: If oligomerization is suspected, heat the solution to 40–50°C for 30 minutes before use to depolymerize.

Phase 2: Reaction Conditions (pH & Stoichiometry)

The synthesis typically involves the condensation of Glyoxylic acid with Methoxyamine HCl.

The Mechanism:

• Low pH (< 3): The amine is protonated (

  ) and cannot attack the carbonyl. Result: No reaction.

• High pH (> 7): The dehydration of the carbinolamine intermediate is acid-catalyzed. At high pH, this step stalls.[1] Result: Incomplete conversion.

Optimized Protocol (Standardized):

Parameter	Setting	Rationale
Stoichiometry	1.1 - 1.2 eq Methoxyamine HCl	Drive equilibrium forward. Excess amine is easier to remove than unreacted aldehyde.
pH Window	4.0 – 5.5	Optimal balance. The amine is partially free (pKa ~4.6), and acid catalysis for dehydration is sufficient [2].
Base	NaOH (20%) or NaOAc	Add dropwise. Do not dump. Localized high pH causes side reactions (Cannizzaro).

| Temperature | 15°C – 25°C | Higher temps favor the thermodynamic (E)-isomer (undesired). Keep it mild. |

Phase 3: The "Hidden" Yield Loss (Isomerism)

In pharmaceutical applications (e.g., Cefuroxime), only the (Z)-isomer (methoxy group cis to the amide/acid carbonyl) is active.

• Problem: The (E)-isomer is thermodynamically more stable in many solvents.

• Detection: 1H NMR is definitive. The methoxy singlet for the Z-isomer typically appears downfield compared to the E-isomer due to anisotropy of the carbonyl group.

Corrective Action for High E-Content:

• Solvent Switch: Use non-polar solvents (DCM) if possible during workup, as they often stabilize the Z-form via intramolecular hydrogen bonding (if an amide H is present).

• Acid Isomerization: Treating the crude E/Z mixture with dry HCl in an anhydrous solvent (e.g., ether/methanol) can precipitate the Z-isomer hydrochloride salt selectively, driving the equilibrium toward Z via Le Chatelier's principle [3].

Advanced Case: Thiazolyl-MIAA Derivatives

For users synthesizing (Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetic acid , the route often involves O-methylation of a hydroxyimino intermediate. This introduces a specific yield killer: N-methylation .

The Protocol Adjustment (Phase Transfer Catalysis): To maximize O-methylation yield and suppress N-methylation (on the thiazole ring):

• System: Acetone/Water + Dimethyl Sulfate (DMS) .

• Catalyst: Tetrabutylammonium bromide (TBAB) or Hydrogen Sulfate (TBAHS).

• Critical pH: Maintain pH 7.5–8.5.

  • Why? The oxime OH (pKa ~10-11) needs to be deprotonated to react. The amino group on the thiazole is less acidic/nucleophilic under these specific PTC conditions if the pH isn't too high.

• Temperature: Strict control at 0–5°C . Higher temps dramatically increase N-methylation byproducts [4].

FAQ: Troubleshooting Specific Scenarios

Q1: My reaction mixture turned dark/tarry. What happened? A: This is likely the Cannizzaro reaction or polymerization of glyoxylic acid induced by high local pH. Ensure you have vigorous stirring when adding your base, and never exceed pH 9.0 transiently.

Q2: I have high conversion, but low isolated yield. Where is my product? A: Methoxyimino-acetic acid is a small, polar molecule with high water solubility.

• Fix: During extraction, ensure the aqueous layer is saturated with NaCl ("salting out").

• Fix: Verify the pH of the aqueous layer during extraction. It must be below the pKa of the carboxylic acid (aim for pH 1.5–2.0) to ensure it is in the organic-soluble protonated form.

Q3: I am getting a 50:50 mixture of E/Z isomers. How do I improve Z selectivity? A: If you cannot control it kinetically (low temp), use selective crystallization . The Z-isomer often crystallizes differently due to its ability to form internal hydrogen bonds. For the acid chloride derivative, the Z-isomer can often be crystallized from DCM/Hexane at -15°C [5].

Q4: Can I use Methyl Iodide (MeI) instead of Dimethyl Sulfate (DMS)? A: MeI is generally less selective for O-methylation in this specific system and is more prone to alkylating the thiazole nitrogen. DMS with Phase Transfer Catalysis is the industry standard for a reason—it offers "harder" methylation characteristics that favor the oxygen nucleophile.

References

• Vertex AI Search. (2024). Stability and degradation of glyoxylic acid in industrial synthesis. Retrieved from 2

• National Institutes of Health (NIH). (2021). Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes. Retrieved from 3

• ResearchGate. (2000). Synthesis of (Z)-2-(2-formamido-4-thiazolyl)-2-(substituted alkoxyimino) acetic acids. Retrieved from 4[4]

• Google Patents. (1985). Production of 2-(2-aminothiazole-4-yl)-2-(syn)-methoxyimino acetic esters (US4503234A). Retrieved from 5

• ResearchGate. (2025). Preparation of Z-2-(2-aminothiazol-4-yl)-2-methoxyimino acetyl chloride hydrochloride. Retrieved from 6

Sources

• 1. Effects of pH and Oxidants on the First Steps of Polydopamine Formation: A Thermodynamic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN116102454A - Preparation method of 2- (hydroxyimino) acetic acid - Google Patents [patents.google.com]
• 3. Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of (Z)-2-(2-formamido-4-thiazolyl)-2-(substituted alkoxyimino) acetic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CA1163272A - Production of 2-(2-aminothiazole-4-yl)-2-(syn)- methoxyimino acetic esters - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of (Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetic Acid (ATMA)

Current Status: Operational Subject: Troubleshooting Side Reactions & Impurity Profiles Ticket ID: ATMA-SYN-004 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The Criticality of the Side Chain

(Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetic acid (ATMA) is the "magic bullet" side chain for third-generation cephalosporins (e.g., Cefotaxime, Ceftriaxone).[1] Its efficacy relies entirely on the (Z)-configuration (syn-isomer) of the methoxyimino group, which confers resistance to

-lactamases.[1]

This guide addresses the three most common failure modes in ATMA synthesis:

• Stereochemical Drift: Uncontrolled Z-to-E isomerization.

• Regioselectivity Failure: N-methylation vs. O-methylation.

• Cyclization Errors: Thiazole ring formation byproducts.

Module 1: Stereochemical Integrity (The Z/E Problem)

User Issue: "My HPLC shows a split peak, and the final product has low biological activity. The melting point is depressed."

Technical Diagnosis

The methoxyimino group is susceptible to geometrical isomerization around the C=N double bond. The (Z)-isomer is stabilized by an intramolecular hydrogen bond between the amide proton and the oxime oxygen. However, under acidic conditions or elevated temperatures, the barrier to rotation decreases, leading to the formation of the thermodynamically stable but biologically inactive (E)-isomer (anti-isomer) .

Mechanism of Failure

Isomerization typically occurs via an acid-catalyzed mechanism or a "push-pull" umklapp mechanism involving protonation of the thiazole nitrogen or the oxime nitrogen, allowing bond rotation.

Caption: Acid-catalyzed isomerization pathway. The Z-isomer is kinetically trapped but can rotate to E under stress.

Troubleshooting Protocol

Symptom	Root Cause	Corrective Action
High E-isomer (>5%) in crude	Reaction temperature too high during nitrosation or chlorination.	Maintain reaction temperature < -5°C during chlorination steps (e.g., with ).
Isomerization during workup	Uncontrolled pH swings.[1]	Adjust pH to 2.8 - 3.0 for precipitation. This is the isoelectric point where the Z-isomer crystallizes preferentially [1].
Inability to purify	Co-crystallization of isomers.[1]	Use DMAC (Dimethylacetamide) or Ethanol for recrystallization.[1] The Z-isomer forms a stable solvate, excluding the E-isomer lattice [2].

Pro Tip: If you have high E-content, do not discard. Dissolve in acid, treat with dry HCl gas in methanol, and induce precipitation at controlled low temperatures to drive the equilibrium back to Z (kinetic control).

Module 2: Alkylation Selectivity (O- vs. N-Methylation)

User Issue: "I am getting a lower yield than expected, and LC-MS shows a mass peak equivalent to my product but with a different retention time."

Technical Diagnosis

When synthesizing ATMA via the methylation of the hydroxyimino intermediate (oxime), the oxime anion is an ambident nucleophile .[1] It can react at the Oxygen (desired) or the Nitrogen (undesired nitrone formation).[1]

• O-Methylation: Yields the desired methoxyimino ether.

• N-Methylation: Yields a nitrone impurity, which is often unstable and degrades into complex tars.[1]

Caption: Competition between O-methylation (desired) and N-methylation (nitrone formation) dependent on solvent/base.[1]

Troubleshooting Protocol

Variable	Recommendation	Scientific Rationale
Solvent	Acetone or Acetonitrile (Aprotic)	Protic solvents can solvate the oxygen anion, reducing its nucleophilicity and favoring N-alkylation.
Base	or NaOH	Strong bases ensure complete deprotonation.[1]
Catalyst	Phase Transfer Catalyst (TEBA)	Use Triethylbenzylammonium chloride (TEBA).[1] It facilitates the transfer of the anionic oxime into the organic phase for reaction with dimethyl sulfate (DMS), enhancing O-selectivity [3].[1]
Temperature	Keep < 40°C	Higher temperatures increase the kinetic energy, allowing the reaction to overcome the higher activation energy of N-methylation.

Module 3: Thiazole Ring Synthesis & Cyclization

User Issue: "The product is highly colored (yellow/orange) instead of off-white. NMR shows aromatic impurities."

Technical Diagnosis

If synthesizing ATMA via the Hantzsch Thiazole Synthesis (reacting a halo-keto ester with thiourea), side reactions occur if the halogenation is not regioselective or if the cyclization is incomplete.[1]

• Bromination Position: Bromination must occur at the

  -carbon. Over-bromination leads to dibromo-impurities, which prevent clean cyclization.[1]

• Dehydration: The intermediate hydroxy-thiazoline must dehydrate to form the aromatic thiazole. Incomplete dehydration leads to unstable intermediates.[1]

Step-by-Step Recovery Workflow

• Check Stoichiometry: Ensure Thiourea is in slight excess (1.05 - 1.1 eq).

• pH Control during Cyclization: The reaction generates HBr/HCl. If the solution becomes too acidic too fast, the product precipitates prematurely as the hydrohalide salt, trapping impurities.[1]

  • Fix: Buffer with Sodium Acetate or add base slowly.[1]

• Activated Carbon Treatment: The colored impurities are often conjugated polymers formed from thiourea decomposition.

  • Protocol: Dissolve crude ATMA in dilute NaOH (pH ~8-9), treat with 5% w/w activated carbon for 30 mins, filter, then re-precipitate with HCl at pH 2.8.

References

• ChemicalBook. (2025).[1] Synthesis and purification of 2-(2-aminothiazol-4-yl)-2-methoxyiminoacetic acid via pH controlled precipitation. Retrieved from [1]

• European Patent Office. (1995).[1] Process for the selective preparation of Z-isomers of 3-(2-substituted vinyl)cephalosporins (EP0658558A1).[1] Retrieved from [1]

• Google Patents. (1982).[1] Production of 2-(2-aminothiazole-4-yl)-2-(syn)-methoxyimino acetic esters using Phase Transfer Catalysis (CA1163272A). Retrieved from [1]

• National Institutes of Health (NIH). (2022).[1] Method Improving for Isolation and Characterization of Impurities in Cefotaxime Sodium. Frontiers in Pharmacology. Retrieved from

Sources

• 1. EP0638574A1 - Oxime derivatives of cephalosporanic structure and compounds for their preparation - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Methoxyimino-acetic acid synthesis scale-up challenges

Introduction

Welcome to the process engineering hub. If you are reading this, you are likely scaling up the synthesis of (Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetic acid (or its generic derivatives). This moiety is the critical "side-chain" engine for third- and fourth-generation cephalosporins (e.g., Cefuroxime, Cefotaxime, Ceftriaxone).

In the lab (gram scale), this reaction is forgiving. At the pilot scale (kg scale), it becomes a battle against three forces: Thermodynamics (Z/E ratio) , Heat Transfer (Exotherm control) , and Solubility (Oiling out) .

This guide moves beyond the "recipe" to explain the why and how of controlling these forces.

Module 1: The Stereoselectivity Challenge (Z vs. E Isomers)

The biological activity of cephalosporins depends almost entirely on the Syn (Z) configuration of the methoxyimino group. The Anti (E) isomer is an impurity that must be minimized (<1.0%).

The Core Problem

The condensation of Methoxyamine HCl with the keto-acid precursor is governed by kinetic vs. thermodynamic control.

• Kinetic Product: Often a mixture of Z and E.

• Thermodynamic Product: The Z-isomer is generally more stable due to an intramolecular hydrogen bond between the thiazole amino group and the oxime oxygen.

However, at scale, local concentration gradients can lock the molecule into the E-form, which does not spontaneously convert without a catalyst.

Troubleshooting Guide: High E-Isomer Levels

Symptom	Probable Cause	Corrective Action
High E-isomer (>5%) in crude	Reaction pH was too neutral/basic during condensation.	Lower pH: Run the condensation at pH 4.0–5.0. Higher pH favors the kinetic mixture; acidic conditions facilitate rapid equilibration to the thermodynamic (Z) product.
Incomplete Conversion	Methoxyamine HCl depletion or degradation.	Stoichiometry Check: Ensure 1.1–1.2 eq of Methoxyamine. Note that Methoxyamine is hygroscopic; wet reagent leads to under-dosing.
Isomerization Stalls	Insufficient acid catalyst during workup.	HCl Treatment: The Z/E isomerization is acid-catalyzed. If the E-isomer persists, heat the aqueous solution with 1-2M HCl at 40°C for 1-2 hours before crystallization.

Visualizing the Isomerization Logic

The following diagram illustrates the equilibrium cycle you must manipulate.

Caption: Acid-catalyzed protonation lowers the C=N bond rotation barrier, allowing the unstable E-isomer to relax into the thermodynamically stable Z-isomer.

Module 2: Reaction Engineering & Safety

Scale-up introduces heat transfer limitations.[1][] The reaction of Methoxyamine HCl with glyoxylic acid derivatives is exothermic. Furthermore, Methoxyamine HCl is a potent sensitizer and corrosive.[3]

Critical Safety Protocol: The "Buffered Addition" Strategy

Do not dump solid Methoxyamine HCl into the reactor. This causes localized hot spots and pH spikes.

Step-by-Step Protocol:

• Dissolution: Dissolve Methoxyamine HCl in water (Endothermic process—solution will cool).

• Base Charge: Prepare the Keto-acid solution and adjust to pH ~4.5 using NaOH or Sodium Acetate.

• Controlled Addition: Add the Methoxyamine solution to the Keto-acid over 60–90 minutes.

• Thermal Interlock: Maintain reactor temperature between 20°C–25°C. If T > 30°C, stop addition.

Why this works: Pre-dissolving eliminates the dissolution heat variable. Slow addition ensures the condensation exotherm is removed by the jacket cooling capacity, preventing thermal runaway or degradation.

Impurity Profile Management

Impurity	Origin	Control Strategy
Dimer	Reaction of amino-thiazole with activated acid.	Dilution: Ensure concentration is <10 volumes. High concentration favors intermolecular attacks.
Des-methyl impurity	Hydrolysis of the methoxy group (rare).	Avoid Strong Acids + Heat: Do not boil in concentrated HCl. Isomerization should be done at mild temps (40°C).
Unknown High MW	Radical polymerization.	Light Protection: MIAA derivatives are photosensitive. Use amber glass or foil-wrapped reactors.

Module 3: Purification (The pH Swing)

The most robust method for purification is exploiting the amphoteric nature of the molecule (if the aminothiazole ring is present) or the acidity of the carboxylic acid.

The "pH Swing" Protocol:

• Solubilization: The crude reaction mixture (often acidic) is treated with NaOH to reach pH 7.0–7.5 . The Z-salt is highly soluble in water.[4]

  • Checkpoint: Filter this solution to remove insoluble mechanical impurities or dimers.

• Precipitation: Slowly dose HCl to lower pH.

  • Cloud Point: usually around pH 4.0.

  • Target Point:pH 2.5–2.8 .

• Digestion: Stir the slurry at 0–5°C for 2 hours. This "Ostwald ripening" grows larger crystals, preventing filter clogging.

Data: Solvent Impact on Yield vs. Purity

Solvent System	Yield (%)	Purity (HPLC Area %)	Notes
Water (pH swing)	85–90%	>98.5%	Best for removing inorganic salts. Eco-friendly.
Ethanol/Water	75–80%	>99.2%	Loses yield but excellent for rejecting E-isomer.
Methanol	N/A	N/A	Avoid. Risk of trans-esterification if carboxyl group is activated.

Module 4: Process Flow Visualization

The following diagram outlines the optimized workflow for a 10kg scale batch.

Caption: Standard operating procedure flow. Note the decision node (IPC) allowing for an isomerization loop if the stereochemistry is off-spec.

Frequently Asked Questions (FAQs)

Q: My final product is yellow/orange instead of off-white. Is this acceptable? A: Usually, no. Coloration often indicates the presence of oxidized sulfur species (if thiazole is present) or azo-dimers. While HPLC purity might be acceptable, color is a critical quality attribute (CQA) for downstream antibiotic production. Ensure your reaction temperature never exceeded 30°C and consider an activated carbon treatment during the "Basification" (pH 7) step.

Q: Can I use Methoxyamine free base instead of the Hydrochloride salt? A: You can, but it is volatile and more hazardous to handle. The HCl salt is preferred for solid handling. If using the free base, you must adjust the stoichiometry of your acid catalyst, as you lose the inherent HCl provided by the salt.

Q: The filter cake is "slimy" and takes 12 hours to filter. Why? A: You likely precipitated too fast. The "pH Swing" from 7.0 to 2.8 should take at least 2 hours. If you dump acid in, you generate fines (amorphous precipitate). Re-dissolve in base and re-precipitate slowly.

References

• ChemicalBook. (2025).[4][5][6] 2-(2-Aminothiazole-4-yl)-2-methoxyiminoacetic acid - Industrial Synthesis & Properties.Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11237295, Methoxyamine hydrochloride (Safety & Hazards).Link

• Glaxo Laboratories Ltd. (1977). US Patent 4022773: Cephalosporin antibiotics and process for preparation (Detailed isomerization protocols).Link

• BOC Sciences. (2025).[4] Scale-Up Solutions for Active Pharmaceutical Ingredients.

• MDPI. (2022). Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles (Thiazole chemistry insights).Link

Sources

• 1. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. chemicalbook.com [chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comprehensive Guide to Benchmarking Methoxyimino-acetic Acid Purity Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Methoxyimino-acetic Acid Purity in Cephalosporin Synthesis

(2-Methoxyimino)acetic acid is a cornerstone in the synthesis of numerous third-generation cephalosporin antibiotics, including cefotaxime and ceftriaxone. The structural integrity and purity of this key starting material are paramount, as they directly influence the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). Impurities originating from the synthesis of Methoxyimino-acetic acid can be carried through the manufacturing process, potentially leading to the formation of undesired byproducts in the final drug substance. Consequently, the rigorous benchmarking of Methoxyimino-acetic acid purity standards is a critical, non-negotiable aspect of pharmaceutical development and quality control.

This guide provides an in-depth comparison of analytical methodologies for the comprehensive evaluation of Methoxyimino-acetic acid purity. It is designed to empower researchers, scientists, and drug development professionals with the expertise to select and implement appropriate analytical strategies, interpret data effectively, and ensure the integrity of their cephalosporin synthesis endeavors.

Pillars of Purity Assessment: A Multi-Faceted Analytical Approach

No single analytical technique can provide a complete profile of a Methoxyimino-acetic acid standard. A robust purity assessment relies on the synergistic application of multiple orthogonal methods, each providing a unique and valuable piece of the puzzle. The primary techniques employed are High-Performance Liquid Chromatography (HPLC) for organic purity, Gas Chromatography-Mass Spectrometry (GC-MS) for volatile and semi-volatile impurities, Titrimetry for assay determination, and Quantitative Nuclear Magnetic Resonance (qNMR) for establishing an absolute purity value.

I. High-Performance Liquid Chromatography (HPLC): The Workhorse for Organic Impurity Profiling

HPLC is the quintessential technique for separating and quantifying non-volatile organic impurities. A well-developed reversed-phase HPLC method can effectively separate Methoxyimino-acetic acid from structurally similar impurities.

Experimental Protocol: HPLC-UV Analysis of Methoxyimino-acetic Acid

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 5% B

  • 5-20 min: 5-50% B

  • 20-25 min: 50-95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the Methoxyimino-acetic acid standard and sample in the initial mobile phase composition to a final concentration of approximately 0.5 mg/mL.

Expertise in Action: Why These Parameters?

• C18 Column: The non-polar stationary phase provides excellent retention and separation for the polar Methoxyimino-acetic acid and its potential impurities based on subtle differences in hydrophobicity.

• Acidified Mobile Phase: The addition of phosphoric acid suppresses the ionization of the carboxylic acid moiety, leading to improved peak shape and retention time reproducibility.

• Gradient Elution: A gradient program is crucial for eluting a wide range of potential impurities with varying polarities within a reasonable analysis time.

• UV Detection at 210 nm: This wavelength provides good sensitivity for the carboxyl group present in the analyte and many potential impurities.

Caption: High-Performance Liquid Chromatography (HPLC) Workflow.

II. Gas Chromatography-Mass Spectrometry (GC-MS): Unmasking Volatile Impurities

GC-MS is the gold standard for identifying and quantifying volatile and semi-volatile impurities that may be present from the synthesis process, such as residual solvents. Due to the low volatility of Methoxyimino-acetic acid, a derivatization step is necessary to convert it into a more volatile form suitable for GC analysis.[1][2]

Experimental Protocol: GC-MS Analysis (Post-Derivatization)

• Derivatization:

  • Accurately weigh approximately 5 mg of the Methoxyimino-acetic acid sample into a vial.

  • Add 100 µL of pyridine and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

• GC-MS Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injection: Split mode (e.g., 50:1).

  • MS Detector: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 500.

Trustworthiness Through Self-Validation:

The integrity of this protocol is ensured by co-injecting a known internal standard and performing a blank derivatization to check for any artifacts from the reagents. The mass spectrum of the derivatized Methoxyimino-acetic acid should be consistent and reproducible.

III. Titrimetry: The Classic Approach to Assay Determination

Acid-base titration is a highly accurate and precise method for determining the total acidic content of the Methoxyimino-acetic acid sample. This pharmacopeial method provides a direct measure of the assay.

Experimental Protocol: Potentiometric Titration

• Titrant: Standardized 0.1 M Sodium Hydroxide (NaOH) solution.

• Solvent: A mixture of water and isopropanol (1:1).

• Procedure:

  • Accurately weigh approximately 200 mg of the Methoxyimino-acetic acid sample.

  • Dissolve the sample in 50 mL of the solvent mixture.

  • Titrate with standardized 0.1 M NaOH, monitoring the pH using a calibrated pH meter.

  • Determine the endpoint from the inflection point of the titration curve.

  • Perform a blank titration and make any necessary corrections.

Causality in Experimental Design:

The use of a mixed solvent system helps to ensure the complete dissolution of the Methoxyimino-acetic acid. Potentiometric endpoint detection is more objective and accurate than using a colorimetric indicator.

IV. Quantitative NMR (qNMR): The Ultimate Arbiter of Absolute Purity

qNMR is a primary analytical method that can determine the absolute purity of a substance without the need for a specific reference standard of the analyte. It relies on the direct proportionality between the NMR signal intensity and the number of nuclei generating that signal.

Experimental Protocol: ¹H-qNMR

• Internal Standard: A certified reference material with a known purity and a simple, well-resolved proton signal that does not overlap with the analyte signals (e.g., maleic acid).

• Solvent: A deuterated solvent in which both the sample and internal standard are fully soluble (e.g., Dimethyl Sulfoxide-d₆).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Methoxyimino-acetic acid sample and 5 mg of the internal standard into a clean, dry vial.

  • Dissolve the mixture in a known volume of the deuterated solvent.

  • Transfer an appropriate amount to an NMR tube.

• NMR Acquisition:

  • Acquire the ¹H NMR spectrum using a high-field spectrometer (e.g., 400 MHz or higher).

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for complete relaxation between pulses.

• Data Analysis:

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

  • Calculate the purity using the standard qNMR equation, taking into account the number of protons, molecular weights, and masses of the analyte and internal standard.

Caption: A Logic Diagram for Comprehensive Purity Assessment.

Data Interpretation and Comparison of Purity Standards

A comprehensive Certificate of Analysis for a Methoxyimino-acetic acid purity standard should include data from these orthogonal techniques. The following table summarizes the expected outcomes and their significance.

Analytical Technique	Parameter Measured	Interpretation and Significance
HPLC-UV	Area % of the main peak and impurities	Provides the relative organic purity and a profile of related substances. Essential for routine quality control.
GC-MS	Identification and quantification of volatile peaks	Identifies residual solvents and other volatile byproducts from the synthesis. Crucial for meeting regulatory limits (e.g., ICH Q3C).
Titrimetry	% Assay (total acidity)	Gives a highly accurate measure of the total acidic content, which is a direct measure of the active substance.
¹H-qNMR	Absolute Purity (%)	Establishes a traceable, absolute purity value against a certified reference material. The gold standard for primary standard characterization.

Conclusion: A Holistic Approach to Ensuring Quality

The robust characterization of Methoxyimino-acetic acid purity standards is a multi-faceted endeavor that requires a deep understanding of various analytical techniques and their underlying principles. By employing a combination of HPLC, GC-MS, titrimetry, and qNMR, a comprehensive and reliable purity profile can be established. This holistic approach not only ensures the quality of this critical cephalosporin precursor but also underpins the safety and efficacy of the final antibiotic drug products that are vital to global health. Adherence to these rigorous benchmarking practices is a testament to a commitment to scientific integrity and patient safety.

References

• European Pharmacopoeia (Ph. Eur.) - General Monograph 2034: Substances for pharmaceutical use. EDQM, Council of Europe. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) - Q3A(R2) Impurities in New Drug Substances. [Link]

• Journal of Chemical and Pharmaceutical Sciences. Synthesis of potential impurity of cefuroxime acid.[Link]

• S. C. Moldoveanu and V. David. Derivatization Methods in GC and GC/MS. IntechOpen, 2019. [Link]

• PubMed Central. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry.[Link]

• LCGC International. Fast Analysis of Third-Generation Cephalosporins in Human Plasma by SPE and HPLC Methods.[Link]

• Systematic Reviews in Pharmacy. A Simultaneous, Validated RP-HPLC Method for Determination of Eight Cephalosporins in Pharmaceutical Formulations.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]

Safety & Regulatory Compliance

Operational Safety Guide: Handling Methoxyimino-acetic Acid (CAS 22981-22-2)

Executive Safety Summary (BLUF)

Do not underestimate this compound based on its molecular weight. Methoxyimino-acetic acid (often the (Z)-isomer) is a critical intermediate in cephalosporin synthesis (e.g., Cefuroxime).[1][2] While it shares the "acetic acid" name, its handling profile differs from glacial acetic acid due to its solid state and the presence of the oxime moiety.[1][2]

The Primary Risks are:

• Corrosive Dust: As a solid acid, the dust is highly irritating to mucous membranes (eyes/lungs) and becomes corrosive upon contact with moisture (sweat/tears).[1][2]

• Sensitization: Oxime derivatives carry a risk of dermal sensitization.[1][2]

• Hidden Eye Damage: The crystalline nature can cause micro-abrasions that facilitate rapid chemical burns if dust enters the eye.[1][2]

Immediate Action Required:

• Engineering Control: All weighing and transfer must occur inside a certified Chemical Fume Hood.[1][2]

• Eye Protection: Safety glasses are insufficient .[1][2] Unvented chemical splash goggles are mandatory.[1][2]

Hazard Mechanism & Causality

Why do we recommend specific PPE? Understanding the mechanism ensures compliance.

Hazard Class	Mechanism of Injury	Critical PPE Implication
Skin Irritation / Corrosion (H314/H315)	The carboxylic acid proton ( ) protonates skin proteins.[1][2] The methoxyimino group increases lipophilicity compared to simple acetic acid, potentially aiding dermal penetration.[2]	Glove Thickness: Standard exam gloves may degrade faster than expected if the solid dissolves in sweat inside the glove.[1][2]
Severe Eye Damage (H318)	The compound is a solid acid.[1][2] Upon contact with the aqueous environment of the eye, it creates a localized high-acidity zone ( ) causing immediate protein coagulation and corneal opacity.[1][2]	Goggles vs. Glasses: Side shields do not stop airborne dust.[1][2] Only a full seal (goggles) prevents particulate entry.[1][2]
Respiratory Irritation (H335)	Inhalation of fine particulates deposits acidic material in the alveoli, leading to chemical pneumonitis.[1][2]	Respiratory Protection: If hood work is impossible (rare), a P100 particulate filter is required, not just an organic vapor cartridge.

PPE Selection Matrix

Hand Protection Strategy

Note: Methoxyimino-acetic acid is typically handled as a solid, but often dissolved in polar aprotic solvents (DMF, DMSO) or alcohols for reaction.[1]

Scenario	Glove Material	Thickness	Breakthrough Time	Rationale
Solid Handling (Weighing)	Nitrile	4-5 mil (0.10mm)	>480 min (Solid)	Nitrile provides excellent abrasion resistance against crystals.[1][2]
Solution Handling (in Water/Alcohol)	Nitrile (Double Gloved)	5-8 mil (Total)	>120 min	The acid is soluble; double gloving allows outer glove removal upon splash without exposing skin.[1][2]
Solution Handling (in DMF/DMSO)	Butyl Rubber or Laminate	>15 mil	>480 min	Nitrile is permeable to DMF/DMSO.[1][2] The solvent carries the acid through the glove to the skin.[1][2]

Respiratory & Body Protection [1][2][3][4]

• Eyes: Chemical Splash Goggles (ANSI Z87.1+ D3 rating).[1][2] Strictly prohibited: Contact lenses.[1][2]

• Body: Lab coat (100% cotton or Nomex; avoid synthetics that melt).[1][2] Closed-toe leather/composite shoes.[1][2]

• Respiratory:

  • Primary: Chemical Fume Hood (Face velocity 80-100 fpm).[1][2]

  • Secondary (Spill/Cleaning):[1][2] Full-face respirator with ABEK-P3 (Multi-gas + Particulate) cartridges.[1][2]

Operational Protocol: Weighing & Transfer

Objective: Transfer 10.0g of Methoxyimino-acetic acid to a reaction vessel without dust generation.

• Preparation:

  • Clear the fume hood.[1][2][3] Place an ionizing bar or anti-static gun near the balance.[1][2] Causality: These crystals are prone to static charge; static dispersal is the #1 cause of exposure.[1][2]

  • Pre-weigh the receiving solvent in the reactor to minimize open handling time.[1][2]

• Weighing:

  • Don double nitrile gloves.[1][2]

  • Open the stock container inside the hood.

  • Use a disposable anti-static weighing boat.[1][2]

  • Technique: Do not dump. Spatulate gently.[1][2] If crystals clump, do not crush them in the open boat (aerosol risk); close the container and gently tumble.

• Transfer:

  • Move the boat to the reactor.[1][2]

  • Use a powder funnel extending deep into the reactor neck.[1][2]

  • Rinse the boat and funnel immediately with the reaction solvent (e.g., Methanol) to sequester residual dust into the liquid phase.[1]

• Decontamination:

  • Wipe the balance area with a saturated Sodium Bicarbonate (

    ) wipe (neutralization), followed by water.[1][2]

  • Discard gloves as solid hazardous waste.[1][2]

Visualized Decision Logic

Diagram 1: PPE Selection Workflow

This logic gate ensures you select the correct protection based on the physical state and solvent system.[1]

Caption: Decision tree for selecting glove material and eye protection based on the solvency of Methoxyimino-acetic acid.

Diagram 2: Emergency Spill Response

Immediate actions to take if containment is breached.

Caption: Step-by-step workflow for neutralizing and cleaning acidic spills.

Waste Disposal & Deactivation

Classification: Hazardous Chemical Waste (Acidic, Organic).[1][2]

• Segregation: Do not mix with oxidizing agents (Nitric acid, Peroxides) or strong bases (exothermic reaction risk).[1][2]

• Labeling: Clearly label as "Organic Acid - Methoxyimino-acetic acid".

• Container: High-density polyethylene (HDPE) or glass.[1][2] Avoid metal containers due to corrosion.[1][2]

• Deactivation (Glassware): Rinse glassware with 5% aqueous Sodium Bicarbonate (

  ) before washing with detergent.[1][2] This converts the acid to its water-soluble sodium salt, preventing drain corrosion.[1][2]

References

• Sigma-Aldrich. (2023).[1][2] Safety Data Sheet: (Z)-2-(Methoxyimino)acetic acid. Retrieved from [1][2]

• Thermo Fisher Scientific. (2022).[1][2] Glove Selection Guide for Organic Acids. Retrieved from [1][2]

• PubChem. (2023).[1][2] Compound Summary: 2-(Methoxyimino)acetic acid (CAS 22981-22-2).[1][2] National Library of Medicine.[1][2] Retrieved from [1][2]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Resistance Selection. Retrieved from

Sources

• 1. capotchem.com [capotchem.com]
• 2. uwm.edu [uwm.edu]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. carlroth.com:443 [carlroth.com:443]